N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide

• IUPAC Name: N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C17H17N5O2/c1-24-15-9-7-14(8-10-15)22-16(19-20-21-22)12-18-17(23)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,23)
• InChI Key: FBWKRGUEVSOTOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC3=CC=CC=C3
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide, also known as 4-Methoxy-N-(2-phenylacetamido)-1H-1,2,3,4-tetrazole, is a synthetic compound used in a variety of scientific research applications. It has been studied for its potential to act as a ligand for metal ions, its ability to form strong complexes with metal ions, and its ability to act as a proton donor or acceptor. In addition, it has been studied for its potential use in drug development and its ability to act as an inhibitor of enzymes.

Scientific Research Applications

N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide(2-phenylacetamido)-1H-1,2,3,4-tetrazole has a variety of scientific research applications. It has been studied for its potential to act as a ligand for metal ions, its ability to form strong complexes with metal ions, and its ability to act as a proton donor or acceptor. Additionally, it has been studied for its potential use in drug development and its ability to act as an inhibitor of enzymes.

Mechanism of Action

N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide(2-phenylacetamido)-1H-1,2,3,4-tetrazole acts as a ligand for metal ions, forming strong complexes with them. It has a high affinity for zinc, copper, and iron ions, making it a useful tool in the study of metal-ion binding. Additionally, it can act as a proton donor or acceptor, depending on the pH of the solution. This makes it useful in the study of acid-base reactions.
Biochemical and Physiological Effects
N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide(2-phenylacetamido)-1H-1,2,3,4-tetrazole has been studied for its potential to act as an inhibitor of enzymes. It has been found to inhibit the activity of enzymes such as tyrosinase, which is involved in the production of melanin. Additionally, it has been studied for its ability to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The use of N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide(2-phenylacetamido)-1H-1,2,3,4-tetrazole in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a high affinity for metal ions, making it useful in the study of metal-ion binding. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water and can be difficult to dissolve in organic solvents. Additionally, it is not very stable and can decompose over time.

Future Directions

There are several potential future directions for the use of N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide(2-phenylacetamido)-1H-1,2,3,4-tetrazole. It could be used to study the binding of metal ions to proteins, which could be useful in drug design. Additionally, it could be used to study the inhibition of enzymes, which could lead to the development of new drugs. Furthermore, it could be used to study the effects of proton donors and acceptors on biochemical reactions, which could be useful in the development of new catalysts. Finally, it could be used to study the effects of metal ions on the structure and function of proteins, which could lead to a better understanding of the role of metal ions in biological processes.

Synthesis Methods

The synthesis of N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide(2-phenylacetamido)-1H-1,2,3,4-tetrazole is typically accomplished through a two-step process. First, a reaction between 4-methoxyphenylacetic acid and hydrazine hydrate is performed in an aqueous solution to form N-(4-methoxyphenyl)hydrazine. This intermediate is then reacted with phenylacetyl chloride in the presence of a base, such as sodium hydroxide, to form N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-phenylacetamide(2-phenylacetamido)-1H-1,2,3,4-tetrazole.